Cas no 2227773-68-2 ((2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine)

• Product Name: (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine
• CAS No: 2227773-68-2
• MF: C₁₄H₁₉N₃
• MW: 229.320762872696
• CID: 6249751
• PubChem ID: 165703740
• Update Time: 2025-05-20

(2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine
• EN300-1863731
• 2227773-68-2

• Inchi： 1S/C14H19N3/c1-11(15)8-9-13-10-14(16-17(13)2)12-6-4-3-5-7-12/h3-7,10-11H,8-9,15H2,1-2H3/t11-/m0/s1
• InChI Key： RSDWAXHQNSMIHA-NSHDSACASA-N
• SMILES： N1(C)C(=CC(C2C=CC=CC=2)=N1)CC[C@H](C)N

Computed Properties

• Exact Mass: 229.157897619g/mol
• Monoisotopic Mass: 229.157897619g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 43.8Ų

Additional information on (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine

Compound Introduction: (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine (CAS No. 2227773-68-2)

The compound (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine, identified by its CAS number 2227773-68-2, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its chiral center and intricate heterocyclic structure, has garnered attention for its potential applications in drug discovery and development. The presence of a pyrazole ring, a moiety well-documented for its pharmacological properties, alongside a butanamine backbone, suggests a multifaceted interaction with biological targets.

In recent years, the exploration of pyrazole derivatives has expanded considerably due to their versatility in modulating various biological pathways. The specific configuration of the stereocenter at the (2S) position in this compound is particularly noteworthy, as enantioselectivity plays a crucial role in the efficacy and safety of many therapeutic agents. The combination of 1-methyl and 3-phenyl substituents on the pyrazole ring introduces additional complexity, which may influence binding affinity and metabolic stability.

Current research indicates that compounds with similar structural motifs are being investigated for their potential as kinase inhibitors, particularly those targeting tyrosine kinases involved in cancer progression. The butanamine side chain provides a potential site for further functionalization, enabling the development of prodrugs or analogs with enhanced pharmacokinetic profiles. This flexibility makes (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine a valuable scaffold for medicinal chemists.

The synthesis of this compound involves multi-step organic transformations, including chiral resolution or asymmetric synthesis to achieve the desired stereochemical purity. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to construct the pyrazole core efficiently. The integration of computational methods, including molecular modeling and virtual screening, has further streamlined the optimization process by predicting binding interactions with target proteins.

One of the most compelling aspects of this molecule is its potential in addressing unmet medical needs. The pyrazole ring is known to exhibit anti-inflammatory, antimicrobial, and antitumor properties, making it a promising candidate for therapeutic intervention. Preclinical studies have begun to explore its efficacy in models of inflammation and tumor growth, with initial results suggesting significant promise. The butanamine moiety may contribute to cell membrane permeability and bioavailability, enhancing its overall pharmacological profile.

The development of novel drug candidates often requires a thorough understanding of their metabolic fate. In vitro studies using liver microsomes have been conducted to assess the oxidative stability and potential degradation pathways of (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine. These investigations have provided insights into key metabolites and their implications for drug safety and efficacy. Additionally, pharmacokinetic studies in animal models have helped determine optimal dosing regimens and routes of administration.

The role of stereochemistry in pharmaceuticals cannot be overstated. The (S)-configuration at the stereocenter is critical for maintaining biological activity and avoiding adverse effects associated with racemic mixtures. Techniques such as high-performance liquid chromatography (HPLC) coupled with mass spectrometry (MS) have been employed to ensure high enantiomeric purity during production. This rigorous approach underscores the commitment to delivering safe and effective therapeutic agents.

As research progresses, interdisciplinary collaboration between chemists, biologists, and pharmacologists will be essential for translating these findings into clinical applications. The integration of artificial intelligence (AI) in drug discovery has also accelerated the pace of innovation by enabling rapid de novo design and optimization of molecular structures. This compound exemplifies how traditional organic chemistry principles can be augmented by modern computational tools to yield novel therapeutics.

The future prospects for (2S)-4-(1-methyl-3-phenyl-1H-pyrazol-5-yl)butan-2-amine are vast, with ongoing investigations focusing on expanding its therapeutic index and exploring new indications. Its unique structural features make it a versatile platform for further chemical modification, allowing researchers to tailor its properties for specific biological targets. As more data becomes available from preclinical and clinical trials, this compound is poised to make significant contributions to modern medicine.